Cas no 62668-40-0 (2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-)

2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro- structure
62668-40-0 structure
Product name:2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-
CAS No:62668-40-0
MF:C11H20O3
MW:200.2747
CID:435959
PubChem ID:12326723

2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone, 5-(butoxymethyl)-3-ethyldihydro-
    • 5-(butoxymethyl)-3-ethyloxolan-2-one
    • 5-(Butoxymethyl)-3-ethyloxolan-2-one (non-preferred name)
    • DTXSID30489682
    • 62668-40-0
    • Inchi: InChI=1S/C11H20O3/c1-3-5-6-13-8-10-7-9(4-2)11(12)14-10/h9-10H,3-8H2,1-2H3
    • InChI Key: PODQFOLUHRVFRG-UHFFFAOYSA-N
    • SMILES: CCCCOCC1CC(C(=O)O1)CC

Computed Properties

  • Exact Mass: 200.1413
  • Monoisotopic Mass: 200.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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